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An In-Depth Technical Guide to the Thermodynamic Properties of Sodium Hydrogen
Phosphate

Introduction
Disodium hydrogen phosphate (Na₂HPO₄), also known as sodium phosphate dibasic, is an

inorganic compound with significant applications in research, drug development, and various

industrial processes. Its utility often stems from its buffering capacity, solubility, and specific

thermodynamic characteristics. This technical guide provides a comprehensive overview of the

core thermodynamic properties of sodium hydrogen phosphate, detailing the experimental

methodologies used for their determination and presenting quantitative data in a structured

format for researchers, scientists, and drug development professionals.

Thermodynamic Properties of Sodium Hydrogen
Phosphate
The thermodynamic properties of a substance are crucial for understanding its stability,

reactivity, and behavior in different environments. The key thermodynamic parameters for

sodium hydrogen phosphate are summarized below.

Table 1: Standard Molar Enthalpy of Formation (ΔfH°)
The standard molar enthalpy of formation is the change in enthalpy when one mole of a

compound is formed from its constituent elements in their standard states.
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Compound Formula ΔfH° (kJ/mol) ΔfH° (kcal/mol)

Sodium Hydrogen

Phosphate

(anhydrous)

Na₂HPO₄ -1754.8 ± 2.1 -419.4 ± 0.5[1][2]

Sodium Hydrogen

Phosphate

Hexahydrate

Na₂HPO₄·6H₂O -3516.5 Not Available

Sodium Hydrogen

Phosphate

Dodecahydrate

Na₂HPO₄·12H₂O -5298 Not Available

Table 2: Standard Molar Entropy (S°)
Standard molar entropy is the entropy content of one mole of a substance under standard state

conditions.

Compound Formula S° (J/mol·K) S° (cal/mol·K)

Sodium Hydrogen

Phosphate

(anhydrous)

Na₂HPO₄ 150.5 35.97[3]

Sodium Hydrogen

Phosphate

Dodecahydrate

Na₂HPO₄·12H₂O 636 Not Available

Table 3: Molar Heat Capacity at Constant Pressure (Cp)
Molar heat capacity is the amount of heat that must be added to one mole of a substance to

raise its temperature by one degree Kelvin.

Compound Formula Cp (J/mol·K)

Sodium Hydrogen Phosphate

Dodecahydrate
Na₂HPO₄·12H₂O 645
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Table 4: Solubility of Sodium Hydrogen Phosphate
Dodecahydrate in Water
The solubility of sodium hydrogen phosphate is highly dependent on temperature.[4]

Temperature (°C) Solubility (g / 100 g of water)

0 1.63[5]

10 3.9[5]

20 7.66[5]

25 12.14[5]

30 24.2[5]

40 55.1[5]

50 80.2[5]

60 82.9[5]

80 92.4[5]

100 104.1[5]

Table 5: Dissociation Constants of Phosphoric Acid
The behavior of sodium hydrogen phosphate in aqueous solution is governed by the

dissociation equilibria of phosphoric acid (H₃PO₄). The hydrogen phosphate ion (HPO₄²⁻) is

the conjugate base of the dihydrogen phosphate ion (H₂PO₄⁻) and the conjugate acid of the

phosphate ion (PO₄³⁻). The acid dissociation constants (Ka) and their corresponding pKa

values at 25°C are provided below.

Equilibrium Ka pKa

H₃PO₄ ⇌ H⁺ + H₂PO₄⁻ 7.5 × 10⁻³ ~2.12

H₂PO₄⁻ ⇌ H⁺ + HPO₄²⁻ 6.2 × 10⁻⁸ ~7.21

HPO₄²⁻ ⇌ H⁺ + PO₄³⁻ 4.2 × 10⁻¹³ ~12.38
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Experimental Protocols
The determination of thermodynamic properties requires precise and controlled experimental

techniques. The primary methods used for sodium hydrogen phosphate are detailed below.

Solution Calorimetry for Enthalpy of Formation
Solution calorimetry is a technique used to measure the heat of dissolution or reaction in a

liquid. The standard heats of formation for sodium phosphates have been determined using this

method.[1][2]

Methodology:

Calorimeter Setup: A solution calorimeter, often a Dewar flask or a more sophisticated

instrument like a C80 SETARAM calorimeter, is used to minimize heat exchange with the

surroundings.[6]

Sample Preparation: A precisely weighed amount of the sodium phosphate salt is placed in a

sealed ampoule.

Solvent Introduction: A known volume of a suitable solvent (e.g., aqueous HCl or H₃PO₄

solutions) is placed in the calorimeter, and its temperature is allowed to stabilize.[6]

Reaction Initiation: The ampoule is broken, and the salt dissolves in the solvent.

Temperature Measurement: The change in temperature of the solution is carefully monitored

over time.

Calculation: The heat of solution is calculated from the temperature change, the mass of the

solution, and the specific heat capacity of the solution.

Hess's Law Application: To determine the standard enthalpy of formation, a series of

dissolution and mixing experiments are performed using a reaction scheme involving related

compounds with known enthalpies of formation (e.g., aqueous NaOH and H₃PO₄).[1][2] By

applying Hess's Law, the enthalpy of formation of the target compound can be calculated.

Adiabatic Calorimetry for Heat Capacity and Entropy
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Adiabatic calorimetry is used to measure the heat capacity of a substance as a function of

temperature. This data can then be used to calculate the standard molar entropy.

Methodology:

Calorimeter Setup: An adiabatic calorimeter is designed to keep the sample under vacuum

and surrounded by a shield whose temperature is maintained to be very close to that of the

sample, thus preventing heat loss.

Sample Loading: A known mass of the sodium phosphate sample is placed in the

calorimeter.

Heating: The sample is cooled to a very low temperature (e.g., near absolute zero). Electrical

energy is then supplied to the sample in small, known increments to raise its temperature.

Temperature Measurement: The temperature of the sample is precisely measured after each

energy input.

Heat Capacity Calculation: The heat capacity (Cp) is calculated at each temperature by

dividing the amount of heat added by the measured temperature rise (Cp = q/ΔT).

Entropy Calculation: The standard molar entropy (S°) at a given temperature (e.g., 298.15 K)

is determined by integrating the heat capacity divided by the temperature (Cp/T) from 0 K to

the desired temperature.

Visualizations
Dissociation of Phosphoric Acid
The following diagram illustrates the stepwise dissociation of phosphoric acid, which is

fundamental to understanding the behavior of phosphate buffers, including sodium hydrogen
phosphate.
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Caption: Stepwise dissociation of phosphoric acid in an aqueous solution.

Experimental Workflow for Solution Calorimetry
This diagram outlines the typical workflow for determining the enthalpy of formation using

solution calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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